Cas no 62926-91-4 (N-(2-chlorophenyl)-2,2,2-trifluoroacetamide)

N-(2-chlorophenyl)-2,2,2-trifluoroacetamide is a fluorinated acetamide derivative characterized by the presence of a 2-chlorophenyl group and a trifluoroacetyl moiety. This compound is of interest in synthetic organic chemistry due to its utility as an intermediate in the preparation of pharmaceuticals, agrochemicals, and other specialty chemicals. The trifluoroacetyl group enhances electrophilic reactivity, facilitating selective transformations, while the 2-chlorophenyl substituent contributes to structural diversity in target molecules. Its stability under standard conditions and compatibility with various reaction conditions make it a versatile building block. The compound is typically handled under controlled environments to ensure purity and optimal performance in downstream applications.
N-(2-chlorophenyl)-2,2,2-trifluoroacetamide structure
62926-91-4 structure
Product Name:N-(2-chlorophenyl)-2,2,2-trifluoroacetamide
CAS No:62926-91-4
MF:C8H5ClF3NO
MW:223.579611539841
CID:428700
PubChem ID:4412085
Update Time:2025-06-07

N-(2-chlorophenyl)-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(2-chlorophenyl)-2,2,2-trifluoro-
    • N-(2-chlorophenyl)-2,2,2-trifluoroacetamide
    • EN300-1704180
    • DTXSID70402991
    • PVXHGQMYBCEHRD-UHFFFAOYSA-N
    • 865814-72-8
    • ST51016430
    • AKOS003107521
    • SCHEMBL5551534
    • 3-amino-N-(2,6-difluorobenzyl)benzamide
    • 62926-91-4
    • Inchi: 1S/C8H5ClF3NO/c9-5-3-1-2-4-6(5)13-7(14)8(10,11)12/h1-4H,(H,13,14)
    • InChI Key: PVXHGQMYBCEHRD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1NC(C(F)(F)F)=O

Computed Properties

  • Exact Mass: 223.00125
  • Monoisotopic Mass: 223.0011760g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

N-(2-chlorophenyl)-2,2,2-trifluoroacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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